Cas no 2229396-20-5 (2-ethoxy-4-(piperidin-4-yloxy)phenol)

• Product Name: 2-ethoxy-4-(piperidin-4-yloxy)phenol
• CAS No: 2229396-20-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6037083
• PubChem ID: 165656082
• Update Time: 2025-05-19

2-ethoxy-4-(piperidin-4-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-4-(piperidin-4-yloxy)phenol
• 2229396-20-5
• EN300-1821178

• Inchi： 1S/C13H19NO3/c1-2-16-13-9-11(3-4-12(13)15)17-10-5-7-14-8-6-10/h3-4,9-10,14-15H,2,5-8H2,1H3
• InChI Key： SEQQMIYFUUWUEQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OCC)O)C1CCNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.7Ų

Additional information on 2-ethoxy-4-(piperidin-4-yloxy)phenol

Introduction to 2-ethoxy-4-(piperidin-4-yloxy)phenol (CAS No. 2229396-20-5)

2-ethoxy-4-(piperidin-4-yloxy)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229396-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its phenolic and piperidine functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring an ethoxy group at the 2-position and a piperidin-4-yloxy group at the 4-position of a phenol core, positions it as a promising candidate for further investigation in medicinal chemistry.

The significance of 2-ethoxy-4-(piperidin-4-yloxy)phenol lies in its potential applications across various domains, particularly in the development of novel therapeutic agents. The presence of both hydroxyl and amine-like functionalities (via the piperidine ring) suggests that this compound may exhibit interactions with biological targets such as enzymes and receptors. Such interactions are crucial for modulating physiological processes, making this molecule a subject of intense interest for researchers aiming to discover new pharmacological entities.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of compounds like 2-ethoxy-4-(piperidin-4-yloxy)phenol for their biological efficacy. These methodologies allow researchers to predict potential binding affinities and mechanisms of action with greater precision, thereby expediting the drug discovery process. The integration of machine learning algorithms has further enhanced the ability to identify promising scaffolds, including those derived from complex structures like 2-ethoxy-4-(piperidin-4-yloxy)phenol, by analyzing vast datasets of known bioactive compounds.

The chemical synthesis of 2-ethoxy-4-(piperidin-4-yloxy)phenol represents another area of active investigation. The synthesis involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent studies have highlighted the use of transition metal-catalyzed cross-coupling reactions as efficient strategies for constructing the phenolic core and introducing the piperidine moiety. These catalytic approaches not only improve reaction efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

Beyond its synthetic considerations, the pharmacological profile of 2-ethoxy-4-(piperidin-4-yloxy)phenol is a focal point for research. Preliminary in vitro studies have suggested that this compound may possess anti-inflammatory properties, a finding that is particularly relevant given the widespread use of anti-inflammatory agents in treating chronic diseases. Additionally, its structural features hint at potential activity against enzymes involved in metabolic pathways, which could make it valuable in managing conditions related to metabolic dysregulation.

The role of 2-ethoxy-4-(piperidin-4-yloxy)phenol in drug development is further underscored by its compatibility with modern biotechnological approaches. For instance, its ability to undergo derivatization allows for the creation of libraries of analogs, each with distinct properties that can be tailored for specific therapeutic applications. This flexibility is essential in medicinal chemistry, where subtle modifications can significantly alter a compound's efficacy and safety profile.

Moreover, the study of 2-ethoxy-4-(piperidin-4-yloxy)phenol contributes to our broader understanding of structure-function relationships in bioactive molecules. By examining how changes in its chemical structure influence its biological activity, researchers can gain insights into general principles that govern molecular recognition processes. These insights are not only valuable for designing new drugs but also for improving existing therapies by optimizing their pharmacokinetic and pharmacodynamic properties.

As research progresses, the application of 2-ethoxy-4-(piperidin-4-yloxy)phenol is likely to expand into new areas, such as regenerative medicine and neurodegenerative disorders. Its unique combination of functional groups makes it a versatile platform for developing molecules that can interact with complex biological systems. For example, derivatives of this compound may be explored as potential candidates for modulating neural signaling pathways, which could have implications for treating conditions like Alzheimer's disease or Parkinson's disease.

The regulatory landscape surrounding compounds like 2-ethoxy-4-(piperidin-4-yloxy)phenol also plays a critical role in their development and commercialization. Ensuring compliance with international standards for safety and efficacy is essential before such compounds can be translated from laboratory research to clinical use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are necessary to navigate these requirements effectively.

In conclusion, 2-ethoxy-4-(piperidin-4-yloxy)phenol (CAS No. 2229396-20-5) represents a compelling subject of study in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its investigation not only advances our understanding of molecular interactions but also holds promise for contributing to the development of novel therapeutic interventions across multiple disease areas. As research continues to uncover new facets of this compound's properties and applications, it is likely to remain a key focus for scientists seeking innovative solutions in medicine.